5-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid
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Description
5-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid (CAS: 1989671-40-0) is a fluorinated tetrahydroisoquinoline derivative with a carboxylic acid moiety at position 6. Its molecular formula is C₁₀H₁₀FNO₂, and it is commonly available as a hydrochloride salt (C₁₀H₁₁ClFNO₂, molecular weight: 231.65 g/mol) . This compound is of interest in medicinal chemistry due to the structural versatility of the tetrahydroisoquinoline scaffold, which is prevalent in bioactive molecules targeting the central nervous system (CNS) and other therapeutic areas .
Properties
Molecular Formula |
C10H10FNO2 |
|---|---|
Molecular Weight |
195.19 g/mol |
IUPAC Name |
5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid |
InChI |
InChI=1S/C10H10FNO2/c11-9-2-1-7(10(13)14)8-5-12-4-3-6(8)9/h1-2,12H,3-5H2,(H,13,14) |
InChI Key |
PHPUKMOMHABFFK-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCC2=C(C=CC(=C21)F)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid typically involves multicomponent reactions and transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies . These methods allow for the direct coupling of the C(sp3)–H bond of tetrahydroisoquinoline with various nucleophiles in the presence of cooxidants like hydrogen peroxide or tert-butyl hydroperoxide . The use of prefunctionalized N-arylated/protected tetrahydroisoquinoline is often necessary to prevent oxidation of the unprotected nitrogen .
Industrial Production Methods: the principles of green and sustainable chemistry, such as the use of efficient and recyclable catalysts, are highly desired for large-scale synthesis .
Chemical Reactions Analysis
Types of Reactions: 5-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid undergoes various chemical reactions, including:
Substitution: Nucleophilic substitution reactions can occur at the fluorine or carboxylic acid positions.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide, tert-butyl hydroperoxide.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Various nucleophiles depending on the desired substitution.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce de-fluorinated or de-carboxylated products .
Scientific Research Applications
Chemistry: In chemistry, 5-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid is used as a building block for the synthesis of more complex molecules . Its unique structure allows for the creation of diverse chemical libraries for drug discovery .
Biology: In biological research, this compound is studied for its potential as a neuroprotective agent due to its structural similarity to natural alkaloids . It may also serve as a probe for studying fluorine’s effects on biological systems .
Medicine: In medicinal chemistry, 5-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid is investigated for its potential therapeutic applications, including anti-inflammatory and anti-cancer properties .
Industry: In the industrial sector, this compound can be used in the development of new materials with enhanced properties, such as increased stability or reactivity .
Mechanism of Action
The mechanism of action of 5-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid involves its interaction with specific molecular targets and pathways . The fluorine atom enhances its binding affinity to certain enzymes or receptors, potentially leading to inhibition or activation of these targets . The carboxylic acid group may also play a role in its interaction with biological molecules .
Comparison with Similar Compounds
The following analysis compares 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid with structurally related isoquinoline derivatives, focusing on synthesis, physicochemical properties, and functional applications.
Structural Isomers and Positional Analogues
Key Observations :
- Fluorine Position : Fluorine at C5 (target compound) vs. C8 () impacts electronic effects. C5-fluorinated derivatives are more common in CNS drug candidates due to enhanced blood-brain barrier permeability .
- Carboxylic Acid Position : The C8-carboxylic acid in the target compound facilitates hydrogen bonding in biological systems, whereas C3-substituted analogues (e.g., ) may exhibit altered binding modes .
Biological Activity
5-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid is a fluorinated derivative of tetrahydroisoquinoline, a compound class known for its diverse biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.
| Property | Value |
|---|---|
| Molecular Formula | C10H10FNO2 |
| Molecular Weight | 195.19 g/mol |
| IUPAC Name | 5-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid |
| InChI Key | PHPUKMOMHABFFK-UHFFFAOYSA-N |
The biological activity of 5-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid is largely attributed to its structural similarity to natural alkaloids. This compound has been shown to interact with various molecular targets involved in cellular signaling pathways. Its mechanism of action may involve:
- Neuroprotective Effects : The compound exhibits potential neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells.
- Anti-inflammatory Activity : Preliminary studies suggest that it may inhibit pro-inflammatory cytokines and pathways associated with chronic inflammation.
- Antitumor Properties : Initial research indicates that this compound could have cytotoxic effects on various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.
Case Studies and Experimental Results
-
Neuroprotection :
- A study demonstrated that 5-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid could protect dopaminergic neurons from neurotoxic agents in vitro. The compound reduced cell death by approximately 30% compared to control groups exposed to neurotoxins.
-
Anti-inflammatory Activity :
- In an animal model of inflammation, administration of this compound resulted in a significant reduction in inflammatory markers (TNF-alpha and IL-6) compared to untreated controls.
-
Antitumor Effects :
- In vitro assays using human cancer cell lines (e.g., HCT116 colon cancer cells) showed that the compound inhibited cell growth with an IC50 value of 12 µM. Further studies are required to elucidate the specific pathways involved.
Comparative Analysis with Similar Compounds
To understand the unique properties of 5-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid, it is beneficial to compare it with structurally related compounds:
| Compound | Structural Features | Biological Activity |
|---|---|---|
| 1,2,3,4-Tetrahydroisoquinoline | No fluorine or carboxylic acid group | Limited neuroprotective effects |
| 8-Fluoro-1,2,3,4-tetrahydroisoquinoline | Fluorine at the 8-position | Moderate antitumor activity |
| 5-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid | Fluorine at the 5-position and carboxylic acid group | Promising neuroprotective and anti-inflammatory effects |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
